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Compound of Interest

Compound Name: Cyromazine

Cat. No.: B1669673

Abstract: Cyromazine, N-cyclopropyl-1,3,5-triazine-2,4,6-triamine, is a potent insect growth
regulator (IGR) utilized extensively in agriculture and veterinary medicine for the control of
dipteran larvae.[1] Structurally, it is a cyclopropyl derivative of melamine, a relationship that
underpins both its synthesis and its metabolic fate.[1][2] This document provides a
comprehensive technical overview of cyromazine, detailing its chemical properties, synthesis
pathway, mechanism of action, metabolic conversion to melamine, and the associated
toxicological implications. It includes structured data, detailed experimental protocols, and
pathway visualizations to serve as an in-depth guide for researchers, chemists, and
toxicologists.

Chemical and Physical Properties

Cyromazine is a white crystalline solid characterized by its moderate solubility in water and its
stability to hydrolysis under neutral pH conditions.[2][3] Its chemical structure consists of a
triazine ring, identical to that in melamine, but with one amino group substituted with a
cyclopropylamine moiety. This substitution is critical for its insecticidal activity. The key
physicochemical properties of cyromazine are summarized in Table 1.

Table 1: Physicochemical Properties of Cyromazine
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Property Value Reference
Molecular Formula CeH1oNe [1]

Molar Mass 166.19 g/mol [1]
Appearance White Crystalline Solid [11[2]
Melting Point 219 - 227 °C [1][2]

Water Solubility

11,000 - 13,000 mg/L (at 20-
25°C, pH 7.1-7.5)

[2]

pKa

5.2 (Moderately basic)

[3]

LogP (Octanol/Water)

-0.061

[2]

Vapor Pressure

4.5 x 1077 Pa (at 25°C)

[2]

| Stability | Stable to hydrolysis at pH 5-9 |[2] |

Synthesis Pathway

The industrial synthesis of cyromazine can be achieved through a multi-step process starting

from either cyanuric chloride or melamine itself. A common pathway begins with cyanuric

chloride, which is a precursor to the melamine structure.[4] An alternative patented method

utilizes melamine as the direct starting material, which undergoes hydrolysis, chlorination, and

subsequent amination.[5]

The process starting from melamine involves:

» Hydrolysis: Melamine is hydrolyzed under acidic conditions to replace one amino group with

a hydroxyl group, forming 4,6-diamino-2-hydroxy-1,3,5-triazine.[5]

o Chlorination: The hydroxyl group is then replaced by a chlorine atom using a chlorinating

agent like thionyl chloride, yielding 2-chloro-4,6-diamino-1,3,5-triazine.[4][5]

o Amination: Finally, the chloro-intermediate is reacted with cyclopropylamine. The

cyclopropylamine displaces the chlorine atom to form the final product, cyromazine.[4]
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Synthesis of Cyromazine
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Melamine
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(Analytical Workflow for Cyromazine/Melamine Residues\
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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